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Compound of Interest

Compound Name:
3-Amino-5-methylpyridine-2-

carbonitrile

Cat. No.: B581170 Get Quote

An In-Depth Technical Guide to 3-Amino-5-methylpyridine-2-carbonitrile for Researchers

and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Amino-5-methylpyridine-2-
carbonitrile, a key heterocyclic building block. Designed for researchers, medicinal chemists,

and process development scientists, this document synthesizes its core physical and chemical

properties, spectral characterization, synthesis protocols, and critical safety information. The

insights herein are grounded in established experimental data to facilitate its effective

application in research and development, particularly within the pharmaceutical industry.

Molecular Identity and Structural Elucidation
3-Amino-5-methylpyridine-2-carbonitrile is a substituted pyridine derivative. Its structure

incorporates three key functional groups—an amino group (-NH₂), a methyl group (-CH₃), and

a nitrile group (-C≡N)—attached to a central pyridine ring. This unique arrangement of electron-

donating (amino, methyl) and electron-withdrawing (nitrile, pyridine nitrogen) groups dictates its

chemical reactivity and utility as a versatile synthetic intermediate.

Key Identifiers:

Chemical Name: 3-Amino-5-methylpyridine-2-carbonitrile
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CAS Number: 1001635-30-8[1][2][3][4][5]

Molecular Formula: C₇H₇N₃[3]

Molecular Weight: 133.15 g/mol [3]

Reactants & Catalyst

Reaction Conditions Purification

2-Chloro-5-methylpyridin-3-amine

Anhydrous DMFZinc Cyanide (Zn(CN)₂)

Pd(PPh₃)₄

105 °C 20 hours Argon Protection Filter through Diatomaceous Earth Concentrate under Reduced Pressure Silica Gel Column Chromatography
(EtOAc/Petroleum Ether)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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